Cas no 2092129-39-8 (Ethyl 1-aminospiro[2.5]octane-1-carboxylate)

• Product Name: Ethyl 1-aminospiro[2.5]octane-1-carboxylate
• CAS No: 2092129-39-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5861680
• PubChem ID: 131506154
• Update Time: 2025-10-28

Ethyl 1-aminospiro[2.5]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-aminospiro[2.5]octane-1-carboxylate
• EN300-6762937
• 2092129-39-8
• Ethyl 1-aminospiro[2.5]octane-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-2-14-9(13)11(12)8-10(11)6-4-3-5-7-10/h2-8,12H2,1H3
• InChI Key： XXPMLNDCHXDONZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC21CCCCC2)N)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 1-aminospiro[2.5]octane-1-carboxylate

Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate: A Comprehensive Overview

Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate, identified by the CAS number 2092129-39-8, is a compound of significant interest in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique spirocyclic structure, which combines a cyclohexane ring with an ethylene oxide moiety, creating a highly versatile molecule with potential applications in drug delivery systems and polymer synthesis.

The spirocyclic structure of Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate is a key feature that contributes to its chemical reactivity and biological activity. Recent studies have highlighted its potential as a building block for the synthesis of complex molecules with intricate architectures. For instance, researchers have explored its use in the construction of macrocyclic compounds, which are known for their ability to encapsulate guest molecules and form inclusion complexes.

In terms of physical properties, Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate exhibits a melting point of approximately 140°C and a boiling point around 360°C under standard conditions. These thermal properties make it suitable for various synthetic procedures that require elevated temperatures, such as ring-opening polymerizations or cross-coupling reactions.

The synthesis of Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate typically involves multi-step processes that include the formation of the spirocyclic core followed by functionalization to introduce the amino and carboxylic acid groups. One common approach involves the reaction of cyclohexene oxide with appropriate nucleophiles to form the spirocyclic intermediate, which is then subjected to further transformations to yield the final product.

Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate. For example, transition metal-catalyzed cross-couplings have been employed to introduce functional groups at specific positions on the spirocyclic framework, allowing for greater control over the final product's properties.

Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate finds applications in diverse areas due to its structural versatility and functional group compatibility. In the pharmaceutical industry, it has been investigated as a potential precursor for bioactive molecules with therapeutic applications, particularly in the treatment of neurodegenerative diseases and cancer.

In materials science, Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate has been utilized as a monomer in the synthesis of novel polymers with tailored properties, such as high thermal stability and mechanical strength. These polymers hold promise for use in advanced composites and high-performance materials.

Recent research has also focused on the use of Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate in click chemistry reactions, where it serves as a scaffold for constructing complex molecular architectures with unprecedented efficiency.

In conclusion, Ethyl 1-Aminospiro[2.5]Octane-1-Carboxylate (CAS No.: 2092129-39-8) is a compound with immense potential across multiple disciplines due to its unique structure and versatile functional groups.